Cas no 20571-42-0 (Coumarin 466)
Coumarin 466 structure
Product Name:Coumarin 466
CAS No:20571-42-0
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD00232946
CID:854656
PubChem ID:253662398
Update Time:2025-09-28
Coumarin 466 Chemical and Physical Properties
Names and Identifiers
-
- 7-DIETHYLAMINOCOUMARIN
- 2H-1-Benzopyran-2-one, 7-(diethylamino)-
- 7-(diethylamino)-2h-1-benzopyran-2-on
- 7-(Diethylamino)-2H-chromen-2-one
- Coumarine, 7-diethylamino-
- Coumarin 466
- 7-(diethylamino)-2-benzopyrone
- FLUORESCENCE QY-STANDARD C CERTIFIED
- 7-(Diethylamino)coumarin
- 7-(diethylamino)chromen-2-one
- 2H-1-Benzopyran-2-one,7-(diethylamino)
- 7-diethylamino-coumarin
- 7-NEt2-coumarin
- Coumarin 110
- coumarin 446
- Coumarine,7-diethylamino
- QXAMGWKESXGGNV-UHFFFAOYSA-N
- 7-(Diethylamino)-2H-1-benzopyran-2-one
- Coumarin, 7-diethylamino-
- Oprea1_235891
- Oprea1_055827
- MLS000712013
- 7-Diethylamino-chromen-2-one
- C 1H
- D3354
- 8NX73KU7CZ
- MFCD00232946
- STK331476
- NCGC00245039-01
- DTXCID0036348
- 1ST164128
- SR-01000313040
- 7-(Diethylamino)
- 7-(diethylamino)-1-benzopyran-2-one
- HMS1675D07
- 2H1Benzopyran2one, 7(diethylamino)
- 7(Diethylamino)2H1benzopyran2one
- NS00026686
- CS-0127754
- HMS3363H02
- SR-01000313040-1
- SY056462
- T70542
- 7(Diethylamino)2benzopyrone
- EJO
- J-013427
- EINECS 243-888-7
- AKOS000668887
- Coumarin, 7-(diethylamino)-
- SMR000281780
- Coumarin 466, BioReagent, suitable for fluorescence, >=98.0% (HPLC)
- 20571-42-0
- AS-64513
- HMS2633O15
- 7-Diethylamino coumarin
- 7-(Diethylamino)-2H-chromen-2-one #
- BDBM50242749
- DTXSID9066627
- Q27208916
- CHEBI:120776
- CHEMBL1430816
- SCHEMBL142022
-
- MDL： MFCD00232946
- Inchi： 1S/C13H15NO2/c1-3-14(4-2)11-7-5-10-6-8-13(15)16-12(10)9-11/h5-9H,3-4H2,1-2H3
- InChI Key： QXAMGWKESXGGNV-UHFFFAOYSA-N
- SMILES： O1C(C=CC2=CC=C(C=C12)N(CC)CC)=O
Computed Properties
- Exact Mass: 217.11000
- Monoisotopic Mass: 217.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 29.5
Experimental Properties
- Color/Form: Yellow solid or crystal
- Melting Point: 87.0 to 91.0 deg-C
- PSA: 33.45000
- LogP: 2.63920
- λmax: 360(Cyclohexane)(lit.)
- Solubility: Soluble in ethanol
Coumarin 466 Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/38
- Safety Instruction： 26
-
Hazardous Material Identification：
Coumarin 466 Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Coumarin 466 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM286403-5g |
7-(Diethylamino)-2H-chromen-2-one |
20571-42-0 | 97% | 5g |
$345 | 2021-06-17 | |
| TRC | C755525-100mg |
Coumarin 466 |
20571-42-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C755525-250mg |
Coumarin 466 |
20571-42-0 | 250mg |
$115.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D870551-1g |
7-(Diethylamino)coumarin |
20571-42-0 | 97% | 1g |
898.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EM998-100mg |
Coumarin 466 |
20571-42-0 | 98.0%(GC&T) | 100mg |
￥229.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | EM998-500mg |
Coumarin 466 |
20571-42-0 | 98.0%(GC&T) | 500mg |
￥901.0 | 2022-06-10 | |
| Apollo Scientific | OR351009-1g |
7-Diethylaminocoumarin |
20571-42-0 | 99+% | 1g |
£73.00 | 2025-02-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTA681-100mg |
7-(diethylamino)chromen-2-one |
20571-42-0 | 95% | 100mg |
￥119.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTA681-250mg |
7-(diethylamino)chromen-2-one |
20571-42-0 | 95% | 250mg |
￥197.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTA681-1g |
7-(diethylamino)chromen-2-one |
20571-42-0 | 95% | 1g |
￥593.0 | 2024-04-22 |
Coumarin 466 Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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